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Compound of Interest

5,6-Diamino-1,3-diethyluracil
Compound Name:
Hydrochloride

Cat. No.: B1455201

5,6-Diamino-1,3-diethyluracil Hydrochloride is a substituted pyrimidine derivative used in
specialized research and synthetic chemistry. As a complex organic molecule, often utilized as
an intermediate or building block in the development of novel compounds, a thorough
understanding of its safety profile is paramount for professionals in research and drug
development. This guide provides a detailed examination of its known hazards, outlines robust
protocols for safe handling, and establishes clear procedures for emergency situations. The
information herein is synthesized from available safety data and is intended to empower
researchers to manage the risks associated with this compound effectively.

Compound Identification

Identifier Value Source

5,6-diamino-1,3-
Chemical Name diethylpyrimidine-2,4- [1]

dione;hydrochloride

CAS Number 1785764-26-2 [1]
Molecular Formula CsH15CIN4O2 [1]
Molecular Weight 234.68 g/mol [1]
Physical Form Powder to crystal [2]
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Section 1: GHS Hazard Identification and
Classification

Based on notifications to the European Chemicals Agency (ECHA), 5,6-Diamino-1,3-
diethyluracil Hydrochloride is classified as a hazardous substance that requires specific
safety precautions.[1] The primary routes of concern are dermal and ocular exposure.

GHS Classification Summary

Hazard Class Category Hazard Statement Source
Skin 5 H315: Causes skin 1]
Corrosion/Irritation irritation

Serious Eye ) H319: Causes serious |
Damage/Eye Irritation eye irritation

Signal Word:Warning[1]

The principal hazards associated with this compound are its irritant properties upon contact
with the skin and eyes.[1] While specific data on inhalation toxicity is not available, as a fine
powder, the generation of dust during handling presents a potential risk of respiratory tract
irritation, a common hazard for powdered chemical reagents.[3][4][5] Therefore, all handling
procedures must be designed to minimize dust generation and prevent direct contact.

Section 2: Toxicological Profile and Health Effects

The toxicological properties of 5,6-Diamino-1,3-diethyluracil Hydrochloride have not been
extensively investigated.[5] There is no available data regarding acute oral toxicity (LD50),
carcinogenicity, mutagenicity, or reproductive toxicity.[6] The established hazard classification is
based on its irritant effects.

o Eye Contact: Causes serious eye irritation, which can result in redness, pain, and potential
damage if not addressed immediately.[1]

» Skin Contact: Causes skin irritation, leading to redness, itching, and inflammation.[1]
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 Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[3] This is an
inferred hazard based on the physical form and general properties of similar chemical
powders.

 Ingestion: May be harmful if swallowed.[3]

Given the lack of comprehensive toxicological data, this compound should be treated as a
substance of unknown potency and handled with a high degree of caution.

Section 3: Risk Assessment and Safe Handling
Protocols

A robust safety protocol is predicated on a combination of engineering controls, appropriate
Personal Protective Equipment (PPE), and stringent hygiene practices. The following workflow
Is designed to mitigate the risks identified in the previous sections.

Experimental Workflow for Safe Handling
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Caption: Workflow for Safe Handling of Powdered Chemical Reagents.
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Engineering Controls
Operations involving this compound should be conducted in a well-ventilated area to minimize

dust concentration.[4]

o Primary Control: Use a laboratory fume hood or other form of local exhaust ventilation,
especially when weighing or transferring the material.[6]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the specific procedures
being performed.

Protection Type Specification Rationale and Standards

Prevents eye contact, which
i o causes serious irritation.[1]
] Tightly fitting safety goggles or
Eye/Face Protection ) Should conform to EN 166
a face shield.
(EU) or NIOSH (US)

standards.[3][6]

Prevents skin irritation.[1]
Gloves must be inspected
) ) ) ) before use and disposed of
) ] Chemical-resistant, impervious ]
Skin Protection o properly. Should satisfy
gloves (e.g., nitrile). Lab coat. T S
specifications of EU Directive
89/686/EEC and the standard

EN 374.[3][6]

Not typically required if

engineering controls are o .
) Protects against inhalation of
) ) effective. If dust cannot be ]
Respiratory Protection dust, which may cause
controlled, use a NIOSH-

approved P95 or P100

particulate respirator.

respiratory irritation.[5]

Hygiene Practices
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» Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[21[4]
e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4]

o Contaminated work clothing should be laundered separately before reuse.[4]

Section 4: Emergency Procedures

Immediate and appropriate action during an emergency is critical to minimizing harm.

First-Aid Measures
Exposure Route Action

Immediately rinse cautiously with water for

several minutes.[4] Remove contact lenses, if
Eye Contact ) o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[5]

Take off contaminated clothing immediately.[6]

) Wash off with soap and plenty of water.[3][5]

Skin Contact ) S
Seek medical attention if irritation develops or

persists.[4]

Move the person into fresh air.[3][5] If not
Inhalation breathing, give artificial respiration.[3][5] If

symptoms develop, call a physician.[6]

Rinse mouth with water.[3][5][6] Never give
) anything by mouth to an unconscious person.[3]
Ingestion . .
[5][6] Call a physician or Poison Control Center

immediately.[6]

Fire-Fighting Measures

The compound is not considered a significant fire risk and is non-combustible.[4] However,
containers may burn, and decomposition during a fire can release hazardous fumes.
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][5][6]

e Specific Hazards: Thermal decomposition may produce toxic and corrosive fumes, including
carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[4][5]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][4][5][6]

Accidental Release Measures (Spill Response)

A spill of solid material requires a careful and methodical response to prevent secondary
contamination.
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Spill Detected

Evacuate & Alert Personnel
(Restrict access to spill area)

:

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)
Contain Spill
(Prevent spreading)

Clean Up Spill
(Avoid generating dust)
Sweep or vacuum into a sealed container

'
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(Wipe spill surface thoroughly)

:
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(Label as hazardous waste)

Response Complete
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Caption: Emergency Response Protocol for Solid Chemical Spills.
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Key Steps:

» Personal Precautions: Avoid all personal contact. Wear the protective equipment outlined in
Section 3. Avoid breathing dust.[4]

» Environmental Precautions: Prevent the material from entering drains or waterways.[3][4][6]

o Containment and Cleanup: Use dry clean-up procedures.[4] Carefully sweep up or vacuum
the spilled material and place it into a suitable, sealed, and labeled container for disposal.[4]
[5] Avoid actions that generate dust.[3][4][5]

Section 5: Storage and Disposal

Proper storage is essential for maintaining chemical integrity and ensuring safety, while
compliant disposal is necessary to protect the environment.

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[3][4][6]
o Keep the container tightly closed and securely sealed.[3][4][6]
o Consider storing under an inert atmosphere.[3][7]

» Store away from incompatible materials and foodstuffs.[4]

Disposal Considerations

» Disposal of this material and its container must be done through a licensed hazardous waste
disposal company.[3][5]

e Do not dispose of waste into drains or the environment.
 All federal, state, and local environmental regulations must be strictly followed.[6]

Conclusion

5,6-Diamino-1,3-diethyluracil Hydrochloride is a valuable research chemical with defined
hazards, primarily as a skin and serious eye irritant. Due to the limited availability of
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comprehensive toxicological data, a conservative and cautious approach to handling is
required. By implementing the engineering controls, personal protective equipment, and
procedural workflows detailed in this guide, researchers and drug development professionals
can effectively mitigate the associated risks, ensuring a safe laboratory environment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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